Cas no 1189497-25-3 (N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride)

N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride is a chemically synthesized small molecule featuring a thiazolopyridine core linked to a benzenesulfonyl moiety via an amide bond. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. Its structural complexity, including the sulfonyl and heterocyclic components, suggests potential utility in medicinal chemistry, particularly in targeting specific enzymatic or receptor interactions. The compound's defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. Rigorous analytical characterization ensures high purity and batch-to-batch consistency, supporting reliable experimental outcomes in pharmacological or biochemical investigations.
N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride structure
1189497-25-3 structure
Product Name:N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride
CAS No:1189497-25-3
MF:C17H22ClN3O3S2
MW:415.957880496979
CID:5984316
PubChem ID:44827051
Update Time:2025-10-31

N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride
    • N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-propan-2-ylsulfonylbenzamide:hydrochloride
    • N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-propan-2-ylsulfonylbenzamide;hydrochloride
    • N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride
    • F2093-0158
    • 1189497-25-3
    • 3-(isopropylsulfonyl)-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
    • AKOS026681092
    • Inchi: 1S/C17H21N3O3S2.ClH/c1-11(2)25(22,23)13-6-4-5-12(9-13)16(21)19-17-18-14-7-8-20(3)10-15(14)24-17;/h4-6,9,11H,7-8,10H2,1-3H3,(H,18,19,21);1H
    • InChI Key: XTWWSHGWRPHMKI-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2CCN(C)CC=2S1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1.[H]Cl

Computed Properties

  • Exact Mass: 415.0791116g/mol
  • Monoisotopic Mass: 415.0791116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116Ų

N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride Pricemore >>

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Additional information on N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride

Comprehensive Overview of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride (CAS 1189497-25-3)

The compound N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride (CAS 1189497-25-3) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique molecular structure, featuring a thiazolo[5,4-c]pyridine core and a propane-2-sulfonyl substituent, makes it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key aspects of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride is its role in targeting specific biological pathways. Researchers are increasingly focusing on small-molecule inhibitors and kinase modulators, which align with the compound's structural features. Its hydrochloride salt form enhances solubility, a critical factor in drug formulation and bioavailability. This property is particularly relevant given the growing demand for orally bioavailable drugs in the pharmaceutical industry.

The CAS 1189497-25-3 compound has also garnered attention due to its potential applications in neurodegenerative disease research. With the rise in global interest in conditions like Alzheimer's and Parkinson's, scientists are exploring molecules that can modulate protein-protein interactions or enzyme activity. The thiazolo[5,4-c]pyridine moiety in this compound is known to interact with central nervous system targets, making it a candidate for further investigation in this area.

Another trending topic in chemical research is the development of sustainable synthesis methods. The propane-2-sulfonyl group in N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride presents opportunities for green chemistry innovations. Researchers are exploring catalytic processes and solvent-free reactions to synthesize such compounds, reducing environmental impact while maintaining efficiency.

In the context of drug discovery, the compound's benzamide scaffold is noteworthy. Benzamide derivatives are widely studied for their pharmacological versatility, including anti-inflammatory and anticancer properties. The combination of this scaffold with the thiazolo[5,4-c]pyridine system in CAS 1189497-25-3 opens new avenues for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

From a technical perspective, the characterization of N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for reproducible research outcomes. The compound's hydrochloride salt form also necessitates careful handling to ensure stability during storage and experimentation.

The pharmaceutical industry's shift toward personalized medicine further underscores the importance of compounds like CAS 1189497-25-3. Its potential as a selective inhibitor or modulator aligns with the need for targeted therapies that minimize side effects. This trend is reflected in the increasing number of publications and patents related to thiazolo[5,4-c]pyridine derivatives, highlighting their growing significance in drug development.

In summary, N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}-3-(propane-2-sulfonyl)benzamide hydrochloride (CAS 1189497-25-3) represents a promising candidate for diverse research applications. Its structural complexity, combined with its potential therapeutic relevance, makes it a valuable subject for ongoing and future studies. As the scientific community continues to explore innovative solutions for global health challenges, compounds like this will undoubtedly play a pivotal role.

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